Cas no 1519386-37-8 (5-Pyrimidinecarboxylic acid, 4-(difluoromethyl)-2-[(dimethylamino)methyl]-)

• Product Name: 5-Pyrimidinecarboxylic acid, 4-(difluoromethyl)-2-[(dimethylamino)methyl]-
• CAS No: 1519386-37-8
• MF: C₉H₁₁F₂N₃O₂
• MW: 231.199348688126
• CID: 5274131
• Update Time: 2025-05-20

5-Pyrimidinecarboxylic acid, 4-(difluoromethyl)-2-[(dimethylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 4-(difluoromethyl)-2-[(dimethylamino)methyl]-
• 4-(Difluoromethyl)-2-((dimethylamino)methyl)pyrimidine-5-carboxylic acid

• Inchi： 1S/C9H11F2N3O2/c1-14(2)4-6-12-3-5(9(15)16)7(13-6)8(10)11/h3,8H,4H2,1-2H3,(H,15,16)
• InChI Key： YYZFSDYSYZHQLR-UHFFFAOYSA-N
• SMILES： C1(CN(C)C)=NC=C(C(O)=O)C(C(F)F)=N1

Additional information on 5-Pyrimidinecarboxylic acid, 4-(difluoromethyl)-2-[(dimethylamino)methyl]-

5-Pyrimidinecarboxylic acid, 4-(difluoromethyl)-2-[(dimethylamino)methyl]- (CAS No. 1519386-37-8): An Overview

5-Pyrimidinecarboxylic acid, 4-(difluoromethyl)-2-[(dimethylamino)methyl] (CAS No. 1519386-37-8) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their diverse biological properties, including antiviral, antibacterial, and anticancer activities.

The molecular structure of 5-Pyrimidinecarboxylic acid, 4-(difluoromethyl)-2-[(dimethylamino)methyl] is characterized by a pyrimidine ring substituted with a difluoromethyl group at the 4-position and a dimethylaminomethyl group at the 2-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for further investigation.

Recent studies have highlighted the potential of 5-Pyrimidinecarboxylic acid, 4-(difluoromethyl)-2-[(dimethylamino)methyl] in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronavirus. The difluoromethyl group is believed to play a crucial role in enhancing the antiviral efficacy by modulating the interaction with viral enzymes.

In addition to its antiviral properties, 5-Pyrimidinecarboxylic acid, 4-(difluoromethyl)-2-[(dimethylamino)methyl] has also shown promise in cancer research. A study conducted by a team of researchers at the National Cancer Institute demonstrated that this compound can inhibit the proliferation of various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the disruption of key signaling pathways involved in cell growth and survival.

The dimethylaminomethyl group in 5-Pyrimidinecarboxylic acid, 4-(difluoromethyl)-2-[(dimethylamino)methyl] contributes to its ability to cross cell membranes and interact with intracellular targets. This property is crucial for its effectiveness as a therapeutic agent, as it allows the compound to reach its intended site of action within cells.

Synthetic methods for producing 5-Pyrimidinecarboxylic acid, 4-(difluoromethyl)-2-[(dimethylamino)methyl] have been well-documented in the literature. One common approach involves the condensation of a suitable pyrimidine derivative with an appropriate difluoromethylation reagent followed by functionalization with a dimethylaminomethyl group. These synthetic routes are highly efficient and scalable, making it feasible to produce large quantities of the compound for further research and development.

The pharmacokinetic properties of 5-Pyrimidinecarboxylic acid, 4-(difluoromethyl)-2-[(dimethylamino)methyl] have also been investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a drug candidate. The compound has been found to have good oral bioavailability and a reasonable half-life in vivo, suggesting that it could be administered orally or via other routes depending on the specific therapeutic application.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-Pyrimidinecarboxylic acid, 4-(difluoromethyl)-2-[(dimethylamino)methyl] in humans. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

In conclusion, 5-Pyrimidinecarboxylic acid, 4-(difluoromethyl)-2-[(dimethylamino)methyl] (CAS No. 1519386-37-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.